Cas no 794469-81-1 (Cyclopentaneethanamine, 1-amino-)

• Product Name: Cyclopentaneethanamine, 1-amino-
• CAS No: 794469-81-1
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• CID: 5560850
• Update Time: 2025-06-12

Cyclopentaneethanamine, 1-amino- Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneethanamine, 1-amino-

• Inchi： 1S/C7H16N2/c8-6-5-7(9)3-1-2-4-7/h1-6,8-9H2
• InChI Key： ZNFLUHAQMSBFJQ-UHFFFAOYSA-N
• SMILES： C1(N)(CCN)CCCC1

Additional information on Cyclopentaneethanamine, 1-amino-

Cyclopentaneethanamine, 1-amino- (CAS No. 794469-81-1): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

The compound Cyclopentaneethanamine, 1-amino- (CAS No. 794469-81-1) represents a significant area of interest in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, has garnered attention due to its potential applications in various biochemical pathways and synthetic methodologies. Understanding its molecular structure, synthesis, and emerging applications is crucial for researchers and professionals in the field.

In the context of modern pharmaceutical research, Cyclopentaneethanamine, 1-amino- has been explored for its role as a key intermediate in the synthesis of more complex molecules. Its cyclopentane backbone and amino functional group make it a versatile building block for designing novel therapeutic agents. The compound's ability to participate in various organic reactions, such as nucleophilic substitution and condensation reactions, enhances its utility in drug development.

Recent studies have highlighted the compound's potential in the field of medicinal chemistry. Researchers have been investigating its derivatives as candidates for treating a range of diseases, including neurological disorders and inflammatory conditions. The structural flexibility of Cyclopentaneethanamine, 1-amino- allows for the creation of molecules that can interact with biological targets with high specificity.

The synthesis of Cyclopentaneethanamine, 1-amino- involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and asymmetric synthesis, have been employed to optimize yields and purity. These methods not only enhance the efficiency of production but also open doors for large-scale manufacturing.

One of the most compelling aspects of Cyclopentaneethanamine, 1-amino- is its role in developing bioactive molecules. Its structural framework can be modified to create compounds with enhanced pharmacological properties. For instance, researchers have synthesized analogs that exhibit potent anti-inflammatory effects by targeting specific enzymatic pathways. Such findings underscore the importance of this compound in drug discovery efforts.

The compound's stability under various conditions has also been a subject of extensive research. Studies have demonstrated that Cyclopentaneethanamine, 1-amino- remains stable under both acidic and basic environments, making it suitable for a wide range of applications. This stability is crucial for pharmaceutical formulations where maintaining the integrity of active ingredients is paramount.

In addition to its pharmaceutical applications, Cyclopentaneethanamine, 1-amino- has shown promise in materials science. Its ability to form stable complexes with other molecules has led to its use in developing novel polymers and coatings. These materials exhibit unique properties that make them suitable for advanced technological applications.

The regulatory landscape surrounding the use of Cyclopentaneethanamine, 1-amino- is another critical consideration. Compliance with safety and environmental regulations ensures that its production and application do not pose undue risks. Researchers are continuously working to develop sustainable synthetic routes that minimize waste and reduce environmental impact.

The future prospects of Cyclopentaneethanamine, 1-amino- are promising, with ongoing research aimed at uncovering new applications and improving synthetic methodologies. Collaborative efforts between academia and industry are essential to translate laboratory findings into practical solutions for real-world challenges.

In conclusion, Cyclopentaneethanamine, 1-amino- (CAS No. 794469-81-1) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and chemical properties make it a valuable tool for researchers seeking to develop innovative treatments and materials. As our understanding of this compound continues to grow, so too will its applications across various scientific disciplines.